Cas no 1197232-50-0 ((3'-fluoro-4-biphenylyl)amine hydrochloride)

• Product Name: (3'-fluoro-4-biphenylyl)amine hydrochloride
• CAS No: 1197232-50-0
• MF: C₁₂H₁₁ClFN
• MW: 223.673845529556
• MDL: MFCD06739432
• CID: 4576886
• Update Time: 2025-10-28

(3'-fluoro-4-biphenylyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-biphenylyl)amine hydrochloride
• (3'-fluoro-4-biphenylyl)amine hydrochloride

• MDL： MFCD06739432
• Inchi： 1S/C12H10FN.ClH/c13-11-3-1-2-10(8-11)9-4-6-12(14)7-5-9;/h1-8H,14H2;1H
• InChI Key： IFDYESMPLQOASG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC(N)=CC=2)=C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (3'-fluoro-4-biphenylyl)amine hydrochloride

Introduction to (3'-fluoro-4-biphenylyl)amine hydrochloride (CAS No. 1197232-50-0)

(3'-fluoro-4-biphenylyl)amine hydrochloride (CAS No. 1197232-50-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3'-fluoro-4-biphenylamine hydrochloride, is a derivative of biphenyl and contains a fluorine atom at the 3' position, which imparts unique chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of (3'-fluoro-4-biphenylyl)amine hydrochloride consists of a biphenyl core with a fluorine substituent and an amine group. The biphenyl scaffold is known for its rigidity and planarity, which can influence the compound's interactions with biological targets. The presence of the fluorine atom can modulate the compound's electronic properties, lipophilicity, and metabolic stability, making it an attractive moiety in the design of bioactive molecules.

Recent studies have highlighted the potential of (3'-fluoro-4-biphenylyl)amine hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. The fluorine substitution at the 3' position has been found to enhance the compound's binding affinity to specific protein targets, thereby improving its efficacy as an anticancer agent.

In addition to its anticancer properties, (3'-fluoro-4-biphenylyl)amine hydrochloride has also been investigated for its potential in treating neurological disorders. Studies have demonstrated that this compound can cross the blood-brain barrier, making it a promising candidate for the development of drugs targeting central nervous system (CNS) disorders. The ability to modulate neurotransmitter systems and influence neuroprotective pathways is particularly noteworthy in this context.

The synthesis of (3'-fluoro-4-biphenylyl)amine hydrochloride typically involves multi-step processes, including the formation of the biphenyl core, introduction of the fluorine substituent, and final conversion to the amine salt form. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and selective fluorination techniques, have been employed to optimize the yield and purity of the final product. These methods not only ensure high chemical purity but also facilitate large-scale production for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of (3'-fluoro-4-biphenylyl)amine hydrochloride in various disease models. Preliminary results from phase I trials have shown promising outcomes, with good tolerability and pharmacokinetic profiles observed in human subjects. These findings provide a strong foundation for further clinical development and potential therapeutic applications.

The pharmacological profile of (3'-fluoro-4-biphenylyl)amine hydrochloride is being extensively studied to understand its mechanism of action at a molecular level. Research efforts are focused on elucidating its interactions with specific receptors, enzymes, and signaling pathways. This knowledge is crucial for optimizing its therapeutic potential and minimizing adverse effects.

In conclusion, (3'-fluoro-4-biphenylyl)amine hydrochloride (CAS No. 1197232-50-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and healthcare innovation.